(3-Methyl-3-azabicyclo[3.1.0]hexan-6-yl)methanol
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Description
Synthesis Analysis
The efficient synthesis of 6,6-DMABH involves an innovative approach. Researchers have developed a method that utilizes intramolecular cyclopropanation of alpha-diazoacetates via Ru (II) catalysis . This approach allows for more streamlined production of 6,6-DMABH from 3-methyl-2-butenol in seven distinct steps, resulting in a total yield of 28% .
Scientific Research Applications
Electrocatalytic Cascade Multicomponent Assembling
A study by Vereshchagin et al. (2008) explored the electrocatalytic synthesis of the substituted 3-azabicyclo[3.1.0]hexane-1-carboxylate system from aldehydes, malononitrile, malonate, and methanol. This process resulted in the stereoselective formation of methyl 6-substituted 5-cyano-4,4-dialkoxy-2-oxo-3-azabicyclo[3.1.0]hexane-1-carboxylates. The yields of this synthesis ranged from 50–70%, highlighting its efficiency in producing specific azabicyclohexane derivatives (Vereshchagin et al., 2008).
Synthetic Chemistry
Novel Selectfluor and Deoxo-Fluor-Mediated Rearrangements
Krow et al. (2004) conducted stereoselective syntheses of novel 5,6-difunctionalized-2-azabicyclo[2.1.1]hexanes, which included various substituents like fluoro, hydroxy, methyl, and phenyl. The study utilized Selectfluor and Deoxo-Fluor for rearrangements of iodides to alcohols and alcohols to fluorides, respectively. This research showcases the versatile applications of azabicyclohexane derivatives in synthetic chemistry (Krow et al., 2004).
Synthesis of 2-Azabicyclo[3.1.0]hexane
Adamovskyi et al. (2014) described the synthesis of 5-substituted 2-azabicyclo[3.1.0]hexanes through the rearrangement of a 1-oxa-6-azaspiro[2.5]octane derivative. This study presents a novel method for accessing this compound, which could be crucial for various applications in synthetic organic chemistry (Adamovskyi et al., 2014).
properties
IUPAC Name |
(3-methyl-3-azabicyclo[3.1.0]hexan-6-yl)methanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO/c1-8-2-5-6(3-8)7(5)4-9/h5-7,9H,2-4H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBDARIFQUROSPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC2C(C1)C2CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
127.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1508175-90-3 |
Source
|
Record name | {3-methyl-3-azabicyclo[3.1.0]hexan-6-yl}methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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